Cas no 1543860-70-3 (Methyl 4-fluoropyrrolidine-2-carboxylate)

• Product Name: Methyl 4-fluoropyrrolidine-2-carboxylate
• CAS No: 1543860-70-3
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5737503
• PubChem ID: 14036212
• Update Time: 2025-11-01

Methyl 4-fluoropyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS023599744
• SCHEMBL3328332
• methyl4-fluoropyrrolidine-2-carboxylate
• methyl 4-fluoropyrrolidine-2-carboxylate
• 1-METHYL-2-PROPENYLMAGNESIUMCHLORIDE
• SB75331
• FT-0773588
• EN300-192924
• 1543860-70-3
• AB29326
• Proline, 4-fluoro-, methyl ester
• Methyl 4-fluoropyrrolidine-2-carboxylate

• Inchi： 1S/C6H10FNO2/c1-10-6(9)5-2-4(7)3-8-5/h4-5,8H,2-3H2,1H3
• InChI Key： PGEIOIOBHIGEMT-UHFFFAOYSA-N
• SMILES： FC1CNC(C(=O)OC)C1

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 180.7±40.0 °C(Predicted)
• pka: 6.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 4-fluoropyrrolidine-2-carboxylate

Methyl 4-Fluoropyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl 4-fluoropyrrolidine-2-carboxylate, with the CAS number 1543860-70-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug development and material science. The structure of methyl 4-fluoropyrrolidine-2-carboxylate features a pyrrolidine ring substituted with a fluorine atom at the 4-position and a methyl ester group at the 2-position. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of methyl 4-fluoropyrrolidine-2-carboxylate as a building block in the synthesis of bioactive molecules. Its fluorinated pyrrolidine ring is particularly valuable due to the ability of fluorine atoms to modulate the physicochemical properties of organic compounds. For instance, fluorination can enhance lipophilicity, improve metabolic stability, and alter pharmacokinetic profiles, making it a desirable feature in drug design.

The synthesis of methyl 4-fluoropyrrolidine-2-carboxylate typically involves multi-step processes that combine principles from both organic and medicinal chemistry. One common approach is the alkylation of a suitably substituted pyrrolidine derivative followed by esterification to introduce the methyl group. Researchers have also explored alternative routes, such as ring-opening reactions or catalytic methods, to optimize yield and purity. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern pharmaceutical research.

In terms of applications, methyl 4-fluoropyrrolidine-2-carboxylate has shown promise in several therapeutic areas. For example, its derivatives have been investigated for their potential as inhibitors of enzyme targets associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to interact with specific protein domains makes it a valuable tool in drug discovery programs targeting complex biological systems.

Moreover, methyl 4-fluoropyrrolidine-2-carboxylate has been utilized in the development of advanced materials, particularly in the field of polymer science. Its unique combination of flexibility and reactivity allows for the creation of novel materials with tailored mechanical and electronic properties. This versatility highlights its potential beyond traditional pharmaceutical applications.

From an environmental standpoint, understanding the fate and behavior of methyl 4-fluoropyrrolidine-2-carboxylate in natural systems is crucial for ensuring sustainable practices. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its environmental impact. These findings are essential for guiding responsible use and disposal practices in industrial settings.

In conclusion, methyl 4-fluoropyrrolidine-2-carboxylate (CAS No: 1543860-70-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and application research, positions it as an important tool in modern scientific endeavors. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is likely to expand further.